Cas no 511-02-4 (Naphthalene,decahydro-1,1,)

• Product name: Naphthalene,decahydro-1,1,
• CAS No: 511-02-4
• MF: C₂₀H₃₂
• MW: 272.468086242676
• CID: 934726
• PubChem ID: 11323257

Naphthalene,decahydro-1,1, Chemical and Physical Properties

Names and Identifiers

• Naphthalene,decahydro-1,1,
• Labda-8(20),13(16),14-triene
• Sclaren
• Sclarene
• CHEBI:64281
• Delta(8,17.13,16.14)-labdatriene
• (+)-sclarene
• UNII-95E3AV9Y7E
• Naphthalene, decahydro-1,1,4a-trimethyl-6-methylene-5-(3-methylene-4-penten-1-yl)-, (4aS,5S,8aS)-
• labda-8(17),13(16),14-triene
• Iso-biformene
• 95E3AV9Y7E
• (4aS,5S,8aS)-1,1,4a-trimethyl-6-methylene-5-(3-methylenepent-4-en-1-yl)decahydronaphthalene
• (4aS,8S,8aS)-4,4,8a-trimethyl-7-methylidene-8-(3-methylidenepent-4-enyl)-2,3,4a,5,6,8-hexahydro-1H-naphthalene
• DTXSID301046577
• 511-02-4

• Inchi： InChI=1S/C20H32/c1-7-15(2)9-11-17-16(3)10-12-18-19(4,5)13-8-14-20(17,18)6/h7,17-18H,1-3,8-14H2,4-6H3/t17-,18-,20+/m0/s1
• InChI Key： KYLKKZSVPLUGCC-CMKODMSKSA-N
• SMILES： CC1(CCCC2(C1CCC(=C)C2CCC(=C)C=C)C)C

Computed Properties

• Exact Mass: 272.25056
• Monoisotopic Mass: 272.250401021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 7.5

Experimental Properties

• Density: 0.88
• Boiling Point: 337.8°C at 760 mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.492
• PSA: 0

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids